Cas no 66913-97-1 (2-(Methylsulfonyl)acetamide)

• Product Name: 2-(Methylsulfonyl)acetamide
• CAS No: 66913-97-1
• MF: C₃H₇NO₃S
• MW: 137.157579660416
• MDL: MFCD00025524
• CID: 964924
• PubChem ID: 105389
• Update Time: 2025-05-23

2-(Methylsulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)acetamide
• 2-(methylsulphonyl)acetamide
• 2-methylsulfonylacetamide
• CS-0331416
• EINECS 266-519-1
• AKOS009469353
• 66913-97-1
• AC6569
• A914101
• DTXSID70217067
• SY020025
• FT-0691278
• METHYLSULFONYLACETAMIDE
• SCHEMBL1571785
• MFCD00025524
• NS00036078
• ZBLUAVADFAWYLL-UHFFFAOYSA-N

• MDL： MFCD00025524
• Inchi： 1S/C3H7NO3S/c1-8(6,7)2-3(4)5/h2H2,1H3,(H2,4,5)
• InChI Key： ZBLUAVADFAWYLL-UHFFFAOYSA-N
• SMILES： S(C)(CC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 137.01471
• Monoisotopic Mass: 137.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2
• XLogP3: -1.5

Experimental Properties

• Density: 1.373
• Boiling Point: 456.2°C at 760 mmHg
• Flash Point: 229.7°C
• Refractive Index: 1.482
• PSA: 77.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(Methylsulfonyl)acetamide

Compound CAS No. 66913-97-1: 2-(Methylsulfonyl)acetamide

The compound with CAS No. 66913-97-1, commonly referred to as 2-(Methylsulfonyl)acetamide, is a significant chemical entity in the field of organic chemistry and materials science. This compound, also known as MSA (Methylsulfonyl Acetamide), has garnered attention due to its versatile properties and potential applications in various industries.

2-(Methylsulfonyl)acetamide is a derivative of acetamide, where the methyl group is substituted with a sulfonyl group (-SO₂Me). This substitution imparts unique chemical and physical properties to the molecule, making it suitable for a wide range of applications. The compound is characterized by its high solubility in polar solvents, which facilitates its use in various chemical reactions and formulations.

Recent studies have highlighted the potential of 2-(Methylsulfonyl)acetamide in drug delivery systems due to its ability to enhance the bioavailability of certain therapeutic agents. Researchers have explored its role as a stabilizing agent in pharmaceutical formulations, where it helps maintain the integrity of active ingredients under varying environmental conditions.

In the realm of materials science, MSA (Methylsulfonyl Acetamide) has been investigated for its role in the synthesis of advanced polymers and composites. Its ability to act as a compatibilizer in polymer blends has been particularly noteworthy, enhancing the mechanical properties of resulting materials.

Moreover, 2-(Methylsulfonyl)acetamide has shown promise in environmental chemistry applications, such as catalytic processes for waste water treatment. Its ability to facilitate the breakdown of organic pollutants under mild conditions makes it a valuable tool in sustainable environmental management.

The synthesis of MSA (Methylsulfonyl Acetamide) typically involves multi-step reactions, often starting from readily available precursors like methyl sulfone and acetyl chloride. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing costs and minimizing waste generation.

In conclusion, 2-(Methylsulfonyl)acetamide (CAS No. 66913-97-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance in modern chemistry and material science.